Cas no 149769-81-3 (5-Iodo-1H-pyrrole-2-carboxylic acid)
149769-81-3 structure
Product Name:5-Iodo-1H-pyrrole-2-carboxylic acid
CAS No:149769-81-3
MF:C5H4INO2
MW:236.995233535767
CID:1090678
PubChem ID:19089130
Update Time:2025-04-20
5-Iodo-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Iodo-1H-pyrrole-2-carboxylic acid
- 1H-Pyrrole-2-carboxylic acid, 5-iodo-
- SB62887
- SCHEMBL18886847
- DTXSID00597960
- 149769-81-3
- 5-Iodo-1H-pyrrole-2-carboxylicacid
-
- Inchi： 1S/C5H4INO2/c6-4-2-1-3(7-4)5(8)9/h1-2,7H,(H,8,9)
- InChI Key： IONCCJJAVPUBDG-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(=O)O)N1
Computed Properties
- Exact Mass: 236.92822
- Monoisotopic Mass: 236.92868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- PSA: 53.09
5-Iodo-1H-pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM127521-1g |
5-iodo-1H-pyrrole-2-carboxylic acid |
149769-81-3 | 95% | 1g |
$333 | 2023-03-07 | |
| Chemenu | CM127521-1g |
5-iodo-1H-pyrrole-2-carboxylic acid |
149769-81-3 | 95% | 1g |
$354 | 2021-08-05 | |
| Alichem | A109007842-1g |
5-Iodo-1H-pyrrole-2-carboxylic acid |
149769-81-3 | 95% | 1g |
400.00 USD | 2021-06-01 |
5-Iodo-1H-pyrrole-2-carboxylic acid Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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